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Compound of Interest

Compound Name: Irbesartan-d4

Cat. No.: B602480 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential, step-by-step procedures for the safe disposal of Irbesartan-d4, a

deuterated analog of the angiotensin II receptor antagonist, Irbesartan. Due to its use in

research and its potential hazards, specific protocols must be followed to ensure the safety of

personnel and the protection of the environment.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to handle Irbesartan-d4 with

appropriate personal protective equipment (PPE). The Safety Data Sheet (SDS) for

Irbesartan-d4 indicates that it can cause skin irritation, serious eye irritation, and may cause

respiratory irritation. Therefore, at a minimum, personnel should wear safety glasses, chemical-

resistant gloves, and a lab coat. All handling of the solid material should be performed in a well-

ventilated area or a chemical fume hood to avoid inhalation of dust.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative information

for Irbesartan-d4.
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Property Value Source

CAS Number 1216883-23-6 Safety Data Sheet

Molecular Formula C₂₅H₂₄D₄N₆O Safety Data Sheet

Appearance Solid Safety Data Sheet

Known Hazards
Skin Irritant, Eye Irritant,

Respiratory Irritant
Safety Data Sheet

Storage
Store in a cool, dry, and well-

ventilated place.
Safety Data Sheet

Disposal Recommendation

Do not dispose of with

household garbage or into the

sewage system. Must be

disposed of according to

official regulations.

Safety Data Sheet

Step-by-Step Disposal Protocol
The disposal of Irbesartan-d4, as a research-grade chemical, requires a conservative

approach that treats the compound as potentially hazardous waste, even if it is not explicitly

listed as such under the Resource Conservation and Recovery Act (RCRA).

Step 1: Waste Identification and Segregation

Characterize the Waste: All waste containing Irbesartan-d4, including pure compound,

contaminated labware (e.g., vials, spatulas, weigh boats), and used PPE, must be

considered chemical waste.

Segregate the Waste: Do not mix Irbesartan-d4 waste with other waste streams, such as

regular trash, biohazardous waste, or sharps. It should be collected in a dedicated, clearly

labeled hazardous waste container.

Step 2: Containerization and Labeling
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Select an Appropriate Container: Use a chemically resistant, sealable container for collecting

Irbesartan-d4 waste. The container must be in good condition and compatible with the

waste.

Label the Container: The waste container must be labeled with the words "Hazardous

Waste," the full chemical name "Irbesartan-d4," and the specific hazards (e.g., "Irritant").

Include the date when the first piece of waste was added to the container.

Step 3: On-site Accumulation

Store Safely: Store the sealed waste container in a designated satellite accumulation area

within the laboratory. This area should be under the control of the laboratory personnel and

away from general traffic.

Follow Accumulation Limits: Adhere to the regulations regarding the maximum volume of

hazardous waste and the maximum time it can be stored in a satellite accumulation area

before being transferred to a central storage facility.

Step 4: Professional Disposal

Engage a Licensed Waste Vendor: The disposal of Irbesartan-d4 must be handled by a

licensed and reputable hazardous waste disposal company. These companies are equipped

to transport and dispose of chemical waste in accordance with federal, state, and local

regulations.

Incineration is Preferred: For non-hazardous pharmaceutical and research chemical waste,

high-temperature incineration is the environmentally preferred disposal method. This ensures

the complete destruction of the compound.

Documentation: Retain all documentation, including waste manifests, provided by the

disposal vendor. This documentation is crucial for regulatory compliance and serves as a

record of proper disposal.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Irbesartan-d4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b602480?utm_src=pdf-body
https://www.benchchem.com/product/b602480?utm_src=pdf-body
https://www.benchchem.com/product/b602480?utm_src=pdf-body
https://www.benchchem.com/product/b602480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Irbesartan-d4 Disposal Workflow

In-Lab Procedures

Professional Disposal

Regulatory Compliance

Irbesartan-d4 Waste Generation
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Accumulation Area

Schedule Pickup with Licensed
Hazardous Waste Vendor

Transport to a Permitted
Treatment, Storage, and Disposal Facility (TSDF)

High-Temperature Incineration

Complete and Retain
Waste Manifest
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Caption: Disposal workflow for Irbesartan-d4.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Irbesartan-d4, thereby protecting their personnel and the environment. It is the responsibility of

every researcher to be knowledgeable about and to follow the proper waste disposal protocols

for all chemicals used in their work. Always consult your institution's Environmental Health and

Safety (EHS) department for specific guidance and requirements.

To cite this document: BenchChem. [Proper Disposal of Irbesartan-d4: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602480#irbesartan-d4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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